Cas no 4751-41-1 (1H-Benzimidazole,2,2'-(2,5-furandiyl)bis-)
4751-41-1 structure
Product Name:1H-Benzimidazole,2,2'-(2,5-furandiyl)bis-
CAS No:4751-41-1
MF:C18H12N4O
MW:300.314083099365
CID:332153
PubChem ID:78488
Update Time:2025-04-19
1H-Benzimidazole,2,2'-(2,5-furandiyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2,2'-(2,5-furandiyl)bis-
- 2,2'-(2,5-furandiyl)bis-1H-benzimidazole
- 2-[5-(1H-benzimidazol-2-yl)furan-2-yl]-1H-benzimidazole
- 2,2'-furan-2,5-diylbis(1H-benzimidazole)
- CBDivE_014015
- 4751-41-1
- SCHEMBL8344938
- 1H-Benzimidazole, 2,2'-(2,5-furandiyl)bis-
- EINECS 225-273-5
- NS00031698
- 2-[5-(1H-Benzimidazol-2-yl)-2-furyl]-1H-benzimidazole #
- DTXSID80197169
- TZHPWEUMBMSGIS-UHFFFAOYSA-N
-
- Inchi: 1S/C18H12N4O/c1-2-6-12-11(5-1)19-17(20-12)15-9-10-16(23-15)18-21-13-7-3-4-8-14(13)22-18/h1-10H,(H,19,20)(H,21,22)
- InChI Key: TZHPWEUMBMSGIS-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C1=NC2C=CC=CC=2N1)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 300.10126
- Monoisotopic Mass: 300.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.5A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.402
- Boiling Point: 627.5°Cat760mmHg
- Flash Point: 352.6°C
- Refractive Index: 1.764
- PSA: 70.5
1H-Benzimidazole,2,2'-(2,5-furandiyl)bis- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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